N-(4-(2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-[2-(cyclohexen-1-yl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H22N4O3S/c24-16-7-6-14(11-21-16)18(26)23-19-22-15(12-27-19)10-17(25)20-9-8-13-4-2-1-3-5-13/h4,6-7,11-12H,1-3,5,8-10H2,(H,20,25)(H,21,24)(H,22,23,26)
• InChI Key: XYOSDYINIZDCNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)CC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol

Description

N-(4-(2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-2-oxoethyl)thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H22N4O3S and its molecular weight is 386.47. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• Hydrogen Bonding Patterns: Research on the crystal structures of similar compounds, such as anticonvulsant enaminones, reveals insights into hydrogen bonding patterns and molecular conformations. The study of these structures helps understand the chemical behavior and potential applications of such compounds in medicinal chemistry (Kubicki, Bassyouni, & Codding, 2000).
• Synthetic Pathways: Various studies focus on the synthesis of novel compounds with potential therapeutic applications. For example, research into the synthesis of thiophene-2-carboxamide derivatives explores new antibiotic and antibacterial drugs (Ahmed, 2007).

Pharmacological Potential

• Anticancer and Anti-inflammatory Agents: Synthesis and biological evaluation of novel compounds, such as pyrazolopyrimidines derivatives, have been studied for their anticancer and anti-5-lipoxygenase activities. These studies highlight the potential of these compounds in designing new therapeutic agents (Rahmouni et al., 2016).
• Antimicrobial Activity: The development of new heterocyclic systems with antimicrobial properties is a significant area of research. Compounds synthesized from ethyl chloroformate/DMF mixtures have been screened for activity against various pathogens, indicating their potential as antimicrobial agents (El-bayouki & Basyouni, 1988).

Molecular Hybridization

• Designing GyrB Inhibitors: A notable application includes the design and synthesis of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, which were evaluated for their inhibitory activity against Mycobacterium tuberculosis GyrB ATPase, showcasing their potential in treating tuberculosis (Jeankumar et al., 2013).